Cas no 303091-92-1 (N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide)

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide is a synthetic organic compound featuring a piperazine core linked to a pyridine moiety and an acetamide group with a methoxy-methylphenyl substituent. This structure confers potential pharmacological relevance, particularly in receptor binding studies, due to its dual heterocyclic framework. The compound's well-defined molecular architecture allows for precise interactions with biological targets, making it valuable in medicinal chemistry research. Its stability under standard laboratory conditions and solubility in common organic solvents facilitate handling in experimental applications. The presence of both electron-donating (methoxy) and sterically influencing (methyl) groups may enhance selectivity in ligand-receptor interactions, supporting its utility in drug discovery and biochemical investigations.

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide structure

303091-92-1 structure

Product Name:N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide

CAS No:303091-92-1

MF:C₁₉H₂₄N₄O₂

MW:340.419464111328

MDL:MFCD02675278

CID:5012437

Update Time:2025-08-03

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-methoxy-5-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide
- MLS001165752
- HMS2856J16
- N-(2-methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide
- N-(2-METHOXY-5-METHYLPHENYL)-2-(4-(2-PYRIDYL)PIPERAZINYL)ETHANAMIDE
- SMR000550441
- ST027357
- VU0151538-1
- N-(2-methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)acetamide
- N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide
- MDL： MFCD02675278
- Inchi： 1S/C19H24N4O2/c1-15-6-7-17(25-2)16(13-15)21-19(24)14-22-9-11-23(12-10-22)18-5-3-4-8-20-18/h3-8,13H,9-12,14H2,1-2H3,(H,21,24)
- InChI Key： VGTUNOCERGMHKN-UHFFFAOYSA-N
- SMILES： O=C(CN1CCN(C2C=CC=CN=2)CC1)NC1C=C(C)C=CC=1OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 426
XLogP3: 2.4
Topological Polar Surface Area: 57.7

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB163717-1 g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide	303091-92-1		1 g	€211.30	2023-07-20
abcr	AB163717-5 g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide	303091-92-1		5 g	€377.50	2023-07-20
abcr	AB163717-10 g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide	303091-92-1		10 g	€482.50	2023-07-20
abcr	AB163717-1g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide; .	303091-92-1		1g	€211.30	2024-06-10
abcr	AB163717-5g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide; .	303091-92-1		5g	€377.50	2024-06-10
abcr	AB163717-10g	N-(2-Methoxy-5-methylphenyl)-2-(4-(2-pyridyl)piperazinyl)ethanamide; .	303091-92-1		10g	€482.50	2024-06-10
Ambeed	A954261-1g	N-(2-Methoxy-5-methylphenyl)-2-[4-(pyridin-2-yl)piperazin-1-yl]acetamide	303091-92-1	90%	1g	$232.0	2024-04-20

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide Related Literature

1. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
4. Enantiopure 2,6-disubstituted piperidines bearing one alkene- or alkyne-containing substituent: preparation and application to total syntheses of indolizidine-alkaloids†

Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Additional information on N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide

Comprehensive Overview of N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide (CAS No. 303091-92-1)

N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide, with the CAS number 303091-92-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the methoxy and methylphenyl groups, contribute to its distinct chemical properties and biological activity.

In recent years, the demand for piperazine-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide for its potential role in modulating specific biochemical pathways. The compound's pyridinylpiperazino moiety is a key structural element that enhances its binding affinity to certain receptors, making it a valuable candidate for further investigation.

The synthesis of CAS 303091-92-1 involves multi-step organic reactions, including amidation and alkylation processes. These methods are well-documented in the literature, ensuring reproducibility for laboratory-scale production. The compound's purity and stability are critical factors for its application in research, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to verify its quality.

One of the most frequently asked questions about N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide is its potential therapeutic applications. While the compound is primarily used in preclinical studies, its mechanism of action suggests possible relevance in neurological and cardiovascular research. The piperazine core is known to interact with various neurotransmitter systems, which could explain its growing popularity among neuroscientists.

Another area of interest is the compound's pharmacokinetic profile. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) properties to better understand its suitability for further development. The methoxy and methylphenyl substituents are believed to influence its bioavailability, a topic that has been widely discussed in recent scientific forums.

From an industrial perspective, CAS 303091-92-1 is often sourced by pharmaceutical companies and academic institutions for exploratory studies. Its structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with many researchers aiming to optimize its efficacy and selectivity. The compound's pyridinyl group, in particular, has been the focus of several structure-based drug design projects.

In conclusion, N-(2-Methoxy-5-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide represents a promising area of research in modern chemistry and pharmacology. Its unique structural attributes and potential biological activities make it a compound of significant interest. As the scientific community continues to uncover its properties, CAS 303091-92-1 is likely to remain a key subject in the development of novel therapeutic agents.